Cas no 15370-81-7 (Pyrido2,3-dpyridazin-5(6H)-one)

• Product Name: Pyrido2,3-dpyridazin-5(6H)-one
• CAS No: 15370-81-7
• MF: C₇H₅N₃O
• MW: 147.134100675583
• CID: 1106652
• Update Time: 2025-05-21

Pyrido2,3-dpyridazin-5(6H)-one Chemical and Physical Properties

Names and Identifiers

• Pyrido[2,3-d]pyridazin-5(6H)-one
• Pyrido2,3-dpyridazin-5(6H)-one

• Inchi： 1S/C7H5N3O/c11-7-5-2-1-3-8-6(5)4-9-10-7/h1-4H,(H,10,11)
• InChI Key： DHLCTHXZKHGREA-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=NC=2C=NN1

Computed Properties

• Exact Mass: 147.04335
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0

Experimental Properties

• PSA: 54.35

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Pyridazinones

Additional information on Pyrido2,3-dpyridazin-5(6H)-one

Pyrido[2,3-d]pyridazin-5(6H)-one (CAS No. 15370-81-7): A Comprehensive Overview of Its Properties and Applications

The compound Pyrido[2,3-d]pyridazin-5(6H)-one (CAS No. 15370-81-7) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a fused pyridine and pyridazine ring system, makes it a valuable scaffold for drug discovery and material science. Researchers are increasingly exploring its potential as a kinase inhibitor, antimicrobial agent, and fluorescence probe, aligning with current trends in precision medicine and sustainable agriculture.

One of the most searched questions about Pyrido[2,3-d]pyridazin-5(6H)-one revolves around its synthetic routes and reactivity. The compound can be synthesized via cyclocondensation reactions involving hydrazine derivatives and carbonyl compounds, a topic frequently discussed in organic chemistry forums. Its solubility in polar solvents like DMSO and methanol, along with its thermal stability (decomposing above 300°C), makes it suitable for high-temperature applications. These properties are critical for formulators seeking to optimize drug delivery systems or catalytic processes.

In the context of green chemistry, 15370-81-7 has been investigated for its potential in biodegradable materials. Recent studies highlight its low ecotoxicity, a feature that resonates with industries aiming to reduce environmental footprints. Additionally, its photophysical properties—such as UV-Vis absorption maxima at 270 nm—make it a candidate for OLEDs and sensors, addressing the growing demand for energy-efficient technologies.

The pharmacological profile of Pyrido[2,3-d]pyridazin-5(6H)-one is another hot topic. Computational models suggest strong binding affinity for G-protein-coupled receptors (GPCRs), sparking interest in neurodegenerative disease research. Users often search for its SAR (Structure-Activity Relationship) data, which reveals that substitutions at the 6-position enhance bioactivity. This aligns with the broader shift toward fragment-based drug design in oncology and immunology.

From an industrial perspective, 15370-81-7 is classified as a high-purity intermediate, with HPLC purity ≥98% being the industry standard. Suppliers emphasize its role in custom synthesis and contract manufacturing, particularly for APIs (Active Pharmaceutical Ingredients). The compound’s scalable production via continuous flow chemistry is a recurring theme in patent literature, reflecting advancements in process intensification.

Emerging applications include its use in metal-organic frameworks (MOFs) for gas storage, leveraging its nitrogen-rich backbone. This intersects with the global push for carbon capture technologies. Furthermore, its electrochemical behavior—studied via cyclic voltammetry—suggests utility in battery electrolytes, a sector booming due to electric vehicle adoption.

In summary, Pyrido[2,3-d]pyridazin-5(6H)-one (CAS No. 15370-81-7) is a versatile compound with multidisciplinary relevance. Its chemistry bridges gaps between academic research and industrial innovation, answering pressing needs in healthcare, energy, and sustainability. As synthetic methodologies evolve, this molecule is poised to unlock new frontiers in science and technology.